![molecular formula C21H26N2O4 B5622973 1-ethyl-N-[(7-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxamide](/img/structure/B5622973.png)
1-ethyl-N-[(7-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxamide
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Overview
Description
Synthesis Analysis
The synthesis of related compounds often involves multi-step reactions, including etherification, oximation, and Beckmann rearrangement. For instance, compounds with chromene and dihydropyridine moieties have been synthesized through reactions involving initial etherification followed by structural rearrangement and cyclization steps (Chen, Ye, & Hu, 2012). These methods highlight the complexity and the intricate steps required to synthesize such compounds, underscoring the necessity of precise conditions and reagents.
Molecular Structure Analysis
Molecular structure analysis, including X-ray crystallography, NMR, and MS techniques, is crucial for confirming the synthesized compound's structure. The crystal structure can reveal the spatial arrangement of atoms within the molecule, providing insights into its potential interactions and reactivity. For related compounds, X-ray diffraction analysis has determined crystal structure, showing specific spatial arrangements and bonding patterns that influence the compound's physical and chemical properties (Detert, Bachon, & Schollmeyer, 2018).
Mechanism of Action
The mechanism of action would depend on the specific biological or chemical process that this compound is involved in. For example, some chromenes have been found to have anti-HIV, anticancer, anti-microbial, anti-tumor, antioxidant, anti-Alzheimer, anti-tuberculosis, anti-platelet activity, COX inhibitors, anti-inflammatory, anti-asthmatic, anti-viral and DNA gyrase inhibitors activities .
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-ethyl-N-[(7-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-4,6-dimethyl-2-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O4/c1-5-23-14(3)8-13(2)19(21(23)25)20(24)22-11-15-9-16-6-7-17(26-4)10-18(16)27-12-15/h6-8,10,15H,5,9,11-12H2,1-4H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVHSMWLQTXYIQS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CC(=C(C1=O)C(=O)NCC2CC3=C(C=C(C=C3)OC)OC2)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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